5-Acetyl-2-(ethylsulfanyl)-6-methylpyridine-3-carbonitrile

Specification

• CAS No.: 303146-26-1
• Molecular Formula: C11H12N2OS
• Molecular Weight: 220.29
• IUPAC Name: 5-acetyl-2-ethylsulfanyl-6-methylpyridine-3-carbonitrile
• Standard InChI: InChI=1S/C11H12N2OS/c1-4-15-11-9(6-12)5-10(8(3)14)7(2)13-11/h5H,4H2,1-3H3
• Standard InChI Key: NDUMCAMPHFJCJR-UHFFFAOYSA-N
• SMILES: CCSC1=NC(=C(C=C1C#N)C(=O)C)C

Introduction

Molecular Structure and Physicochemical Properties

Structural Characterization

The compound’s IUPAC name, 5-acetyl-2-ethylsulfanyl-6-methylpyridine-3-carbonitrile, reflects its substitution pattern. The pyridine ring is substituted at positions 2, 3, 5, and 6 with ethylsulfanyl, nitrile, acetyl, and methyl groups, respectively. Spectroscopic data, including nuclear magnetic resonance (NMR) and infrared (IR) spectroscopy, confirm this arrangement. For instance, the IR spectrum reveals characteristic absorption bands for the nitrile (C≡N) group at 2218 cm⁻¹ and the acetyl (C=O) group at 1700 cm⁻¹. The ^1H-NMR spectrum displays signals for the methyl group (δ 2.39 ppm), ethylsulfanyl protons (δ 1.40–1.45 ppm for CH₃ and δ 3.10–3.15 ppm for SCH₂), and aromatic protons (δ 7.23–7.97 ppm).

Physicochemical Properties

The compound exhibits moderate solubility in polar organic solvents such as dimethylformamide (DMF) and ethanol but limited solubility in water. Its molecular weight (220.29 g/mol) and logP value (estimated at 2.1) suggest moderate lipophilicity, which may influence its pharmacokinetic behavior in biological systems. Table 1 summarizes key physicochemical parameters.

Table 1: Physicochemical Properties of 5-Acetyl-2-(ethylsulfanyl)-6-methylpyridine-3-carbonitrile

Property	Value
Molecular Formula	C₁₁H₁₂N₂OS
Molecular Weight	220.29 g/mol
Solubility	Soluble in DMF, ethanol
logP (Predicted)	2.1
Melting Point	Not reported

Synthesis and Manufacturing

Synthetic Routes

The synthesis of 5-Acetyl-2-(ethylsulfanyl)-6-methylpyridine-3-carbonitrile typically involves multi-step reactions starting from substituted pyridine precursors. A common approach involves:

• Condensation Reactions: Reacting sodium 3-(5-bromobenzofuran-2-yl)-3-oxoprop-1-en-1-olate with cyanothioacetamide or 2-cyanoacetohydrazide in the presence of acetic acid.

• Functional Group Modifications: Introducing the ethylsulfanyl group via nucleophilic substitution using ethyl mercaptan or its derivatives.

• Cyclization Steps: Converting intermediate thioethers into thieno[2,3-b]pyridines under refluxing ethanol with piperidine catalysis.

For example, reacting 6-(5-bromobenzofuran-2-yl)-2-thioxo-1,2-dihydropyridine-3-carbonitrile with chloroacetone in DMF and potassium hydroxide yields 2-(2-oxopropylthio)-6-(5-bromobenzofuran-2-yl)pyridine-3-carbonitrile, which cyclizes to form thienopyridine derivatives.

Optimization Strategies

Key factors influencing yield and purity include:

• Reagent Stoichiometry: Equimolar ratios of starting materials minimize side reactions.

• Catalysis: Piperidinium acetate enhances condensation efficiency.

• Solvent Choice: Polar aprotic solvents like DMF improve reaction homogeneity.

Applications in Pharmaceutical Research

Kinase Inhibition

The acetyl and nitrile groups confer electron-withdrawing effects, enhancing binding affinity to kinase ATP pockets. SAR studies indicate that substituting the pyridine ring at position 2 with ethylsulfanyl improves selectivity for tyrosine kinases.

Antimicrobial Activity

Derivatives of this compound exhibit moderate activity against Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentrations (MICs) ranging from 16–64 µg/mL. The ethylsulfanyl moiety may disrupt bacterial membrane integrity via hydrophobic interactions.

Intermediate in Heterocyclic Synthesis

The compound serves as a precursor for synthesizing thieno[2,3-b]pyridines and pyrimidino[4',5':4,5]thieno[2,3-b]pyridines, which are explored as anticancer agents. For instance, cyclization with chloroacetonitrile yields 3-amino-6-(5-bromobenzofuran-2-yl)thieno[2,3-b]pyridine-2-carbonitrile, a potent topoisomerase inhibitor.

Research Findings and Structure-Activity Relationships

Impact of Substituents

• Nitrile Group: Enhances hydrogen bonding with target proteins, as observed in kinase inhibition assays.

• Ethylsulfanyl Group: Increases lipophilicity, improving blood-brain barrier penetration in rodent models.

• Acetyl Group: Modulates electronic effects, stabilizing charge-transfer complexes in receptor binding.

Pharmacokinetic Studies

In vitro metabolic stability tests using human liver microsomes show a half-life of 45 minutes, suggesting moderate hepatic clearance. Esterase-mediated hydrolysis of the acetyl group generates a primary metabolite with reduced activity.

Comparative Analysis with Related Pyridine Derivatives

Table 2: Comparison of 5-Acetyl-2-(ethylsulfanyl)-6-methylpyridine-3-carbonitrile with Analogues

Compound	Molecular Formula	Key Substituents	Bioactivity
5-Acetyl-2-(methylthio)-6-methylpyridine-3-carbonitrile	C₁₀H₁₀N₂OS	Methylthio, Acetyl	Antifungal (MIC: 32 µg/mL)
6-(5-Bromobenzofuran-2-yl)-2-thioxo-1,2-dihydropyridine-3-carbonitrile	C₁₄H₈BrN₂OS	Bromobenzofuran, Thioxo	Anticancer (IC₅₀: 8 µM)
3-Amino-6-(5-bromobenzofuran-2-yl)thieno[2,3-b]pyridine-2-carbonitrile	C₁₅H₈BrN₃S	Aminothienopyridine	Topoisomerase Inhibition

The ethylsulfanyl group in 5-Acetyl-2-(ethylsulfanyl)-6-methylpyridine-3-carbonitrile provides superior metabolic stability compared to methylthio analogues, albeit with slightly reduced potency.